Cas no 2248401-88-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methylcarbamoyl)piperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methylcarbamoyl)piperidine-4-carboxylate
• CAS No: 2248401-88-7
• MF: C₁₆H₁₇N₃O₅
• MW: 331.323283910751
• CID: 6197890
• PubChem ID: 165728019
• Update Time: 2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methylcarbamoyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248401-88-7
• EN300-6516540
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methylcarbamoyl)piperidine-4-carboxylate

• Inchi： 1S/C16H17N3O5/c1-17-16(23)18-8-6-10(7-9-18)15(22)24-19-13(20)11-4-2-3-5-12(11)14(19)21/h2-5,10H,6-9H2,1H3,(H,17,23)
• InChI Key： YILZOYPYUQONNT-UHFFFAOYSA-N
• SMILES： O(C(C1CCN(C(NC)=O)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 331.11682065g/mol
• Monoisotopic Mass: 331.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methylcarbamoyl)piperidine-4-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methylcarbamoyl)piperidine-4-carboxylate (CAS No. 2248401-88-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methylcarbamoyl)piperidine-4-carboxylate (CAS No. 2248401-88-7) is a chemically synthesized molecule with a unique structure combining isoindole and piperidine moieties. This hybrid structure has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both carbamate and carboxylate functional groups makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methylcarbamoyl)piperidine-4-carboxylate has surged, driven by advancements in medicinal chemistry and biotechnology. Researchers are particularly interested in its potential role as a pharmacophore in designing new therapeutic agents. Its structural features align with current trends in small-molecule drug development, where flexibility and specificity are paramount.

The synthesis of CAS No. 2248401-88-7 involves multi-step organic reactions, often starting from commercially available piperidine-4-carboxylic acid derivatives. The incorporation of the isoindole-1,3-dione scaffold enhances the compound's stability and bioavailability, making it a promising candidate for further structure-activity relationship (SAR) studies. This aligns with the growing focus on bioisosteres in modern drug design.

One of the most searched questions related to this compound is: "What are the applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives in medicine?" The answer lies in their ability to act as enzyme inhibitors or receptor modulators. For instance, similar structures have shown activity against kinases and proteases, which are critical targets in cancer therapy and inflammatory diseases. This positions CAS No. 2248401-88-7 as a valuable scaffold for targeted therapy research.

Another trending topic in the scientific community is the use of computational chemistry to predict the properties of such compounds. Tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are frequently employed to evaluate the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methylcarbamoyl)piperidine-4-carboxylate. These methods help researchers prioritize compounds for in vitro and in vivo testing, reducing time and costs in drug discovery.

From an industrial perspective, the scalability of synthesizing CAS No. 2248401-88-7 is a key consideration. Recent advancements in flow chemistry and green chemistry have enabled more efficient production of such complex molecules. This is particularly relevant given the increasing emphasis on sustainable pharmaceutical manufacturing and waste reduction in chemical processes.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methylcarbamoyl)piperidine-4-carboxylate represents a fascinating intersection of organic chemistry, drug discovery, and biotechnology. Its structural complexity and functional diversity make it a subject of ongoing research, with potential applications spanning from central nervous system (CNS) disorders to infectious diseases. As the scientific community continues to explore its properties, this compound may well emerge as a cornerstone in the next generation of therapeutic agents.